Cas no 1805148-74-6 (3-(Difluoromethyl)-4-methoxy-6-methyl-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-4-methoxy-6-methyl-2-(trifluoromethyl)pyridine
• CAS No: 1805148-74-6
• MF: C₉H₈F₅NO
• MW: 241.157939910889
• CID: 4896185
• Update Time: 2025-10-28

3-(Difluoromethyl)-4-methoxy-6-methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methoxy-6-methyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H8F5NO/c1-4-3-5(16-2)6(8(10)11)7(15-4)9(12,13)14/h3,8H,1-2H3
• InChI Key： QLOAOPNOMQCAML-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C)N=C1C(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-4-methoxy-6-methyl-2-(trifluoromethyl)pyridine

Introduction to 3-(Difluoromethyl)-4-methoxy-6-methyl-2-(trifluoromethyl)pyridine (CAS No. 1805148-74-6)

3-(Difluoromethyl)-4-methoxy-6-methyl-2-(trifluoromethyl)pyridine (CAS No. 1805148-74-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural motif of 3-(Difluoromethyl)-4-methoxy-6-methyl-2-(trifluoromethyl)pyridine incorporates multiple fluorine atoms, which are strategically positioned to enhance its interactions with biological targets. The presence of difluoromethyl, methoxy, and trifluoromethyl substituents imparts specific electronic and steric properties to the molecule, influencing its binding affinity and metabolic stability. These features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their ability to improve drug-like properties such as lipophilicity, bioavailability, and resistance to metabolic degradation. The fluorine atoms in this compound play a crucial role in modulating its pharmacokinetic profile, which is essential for achieving optimal therapeutic efficacy. Furthermore, the pyridine core provides a versatile platform for further functionalization, allowing chemists to tailor the molecule for specific biological applications.

One of the most compelling aspects of 3-(Difluoromethyl)-4-methoxy-6-methyl-2-(trifluoromethyl)pyridine is its potential as a lead compound for the development of novel therapeutic agents. Current research indicates that this compound may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory and infectious diseases. The methoxy group at the 4-position and the methyl group at the 6-position contribute to its overall stability and reactivity, enabling it to engage with biological targets effectively.

Recent studies have highlighted the importance of fluorinated pyridines in the design of antiviral and anticancer drugs. The structural features of 3-(Difluoromethyl)-4-methoxy-6-methyl-2-(trifluoromethyl)pyridine align well with known pharmacophores found in active pharmaceutical ingredients (APIs). For instance, the combination of difluoromethyl and trifluoromethyl substituents has been shown to enhance binding interactions with protease enzymes, which are critical targets in antiviral therapy. This observation suggests that derivatives of this compound could be developed into potent inhibitors against viral pathogens.

The agrochemical sector has also shown interest in fluorinated pyridines due to their potential as intermediates in the synthesis of pesticides and herbicides. The electronic properties conferred by the fluorine atoms make this compound a promising building block for designing molecules that can selectively target pest enzymes while minimizing environmental impact. This aligns with global efforts to develop sustainable agricultural practices that rely on innovative chemical solutions.

In terms of synthetic chemistry, 3-(Difluoromethyl)-4-methoxy-6-methyl-2-(trifluoromethyl)pyridine presents an interesting challenge due to its complex substitution pattern. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as cross-coupling reactions, fluorochemical transformations, and catalytic hydrogenation have enabled chemists to access this compound efficiently. These advancements are crucial for facilitating further exploration of its biological potential.

The pharmacological profile of this compound is still under active investigation, but preliminary data suggest that it may possess dual functionality, targeting multiple disease pathways simultaneously. This multitarget approach is increasingly recognized as a key strategy in modern drug design, as it can lead to more comprehensive therapeutic effects with fewer side effects. Further studies are needed to fully elucidate its mechanisms of action and optimize its pharmacological properties.

As research continues, it is anticipated that new derivatives of 3-(Difluoromethyl)-4-methoxy-6-methyl-2-(trifluoromethyl)pyridine will be developed, each tailored for specific therapeutic applications. The flexibility provided by its structural framework allows for extensive modifications without losing core biological activity. This adaptability makes it a valuable asset in the pharmaceutical industry's arsenal against complex diseases.

In conclusion,3-(Difluoromethyl)-4-methoxy-6-methyl-2-(trifluoromethyl)pyridine (CAS No. 1805148-74-6) represents a promising chemical entity with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features, coupled with recent advancements in synthetic chemistry and drug discovery technologies, position it as a cornerstone for future research endeavors aimed at developing novel therapeutics.